Cas no 1820618-26-5 (4-Bromo-3-fluoroisatoic anhydride)

• Product Name: 4-Bromo-3-fluoroisatoic anhydride
• CAS No: 1820618-26-5
• MDL: MFCD28348374
• CID: 4620327
• PubChem ID: 112758299
• Update Time: 2025-05-21

4-Bromo-3-fluoroisatoic anhydride Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-3-fluoroisatoic anhydride

• MDL： MFCD28348374

Additional information on 4-Bromo-3-fluoroisatoic anhydride

4-Bromo-3-fluoroisatoic anhydride: A Comprehensive Overview

4-Bromo-3-fluoroisatoic anhydride, also known as 1820618-26-5, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound, characterized by its unique structure and reactivity, has garnered considerable attention in recent years due to its potential in drug discovery, polymer synthesis, and advanced materials development. The combination of bromine and fluorine substituents on the isatoic anhydride backbone imparts distinctive electronic and steric properties, making it a valuable building block in modern chemical research.

The synthesis of 4-bromo-3-fluoroisatoic anhydride involves a series of carefully controlled reactions, often utilizing electrophilic substitution or coupling mechanisms. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and environmental impact. Researchers have also explored the use of microwave-assisted techniques to accelerate reaction kinetics, further enhancing the scalability of this compound's production.

In terms of chemical properties, 4-bromo-3-fluoroisatoic anhydride exhibits remarkable stability under standard conditions, though it can undergo various transformations under specific stimuli. For instance, it can act as a reactive intermediate in Friedel-Crafts acylation reactions or serve as a precursor for the generation of highly functionalized aromatic compounds. Its reactivity is influenced by the electron-withdrawing effects of the bromine and fluorine atoms, which direct incoming nucleophiles to specific positions on the aromatic ring.

The application of 4-bromo-3-fluoroisatoic anhydride in drug discovery has been particularly noteworthy. Its ability to form stable amide bonds makes it an ideal candidate for constructing bioactive molecules with complex architectures. Recent studies have demonstrated its utility in synthesizing inhibitors for key enzymes involved in cancer progression, such as kinases and proteases. Additionally, its role as a linker in click chemistry has facilitated the rapid assembly of drug candidates with high specificity and potency.

In the realm of materials science, 4-bromo-3-fluoroisatoic anhydride has found applications in the development of advanced polymers and coatings. Its ability to participate in step-growth polymerization reactions has led to the creation of high-performance materials with tailored mechanical and thermal properties. Researchers have also explored its potential as a monomer for producing biodegradable polymers, addressing growing concerns over environmental sustainability.

The environmental impact of 4-bromo-3-fluoroisatoic anhydride has been a topic of recent investigation. Studies indicate that while it is not inherently hazardous under normal handling conditions, improper disposal or exposure to extreme conditions may lead to the release of harmful byproducts. To mitigate these risks, industry guidelines now emphasize the importance of adopting green chemistry principles during its synthesis and application.

In conclusion, 4-bromo-3-fluoroisatoic anhydride, with its unique chemical properties and versatile applications, continues to be a focal point in contemporary chemical research. As advancements in synthetic methodologies and materials science unfold, this compound is poised to play an even more significant role in shaping future innovations across diverse industries.